Cas no 528-90-5 (2,4,5-Trimethylbenzoic acid)

• Product Name: 2,4,5-Trimethylbenzoic acid
• CAS No: 528-90-5
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD00075863
• CID: 38037
• PubChem ID: 10714
• Update Time: 2025-04-18

2,4,5-Trimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trimethylbenzoic acid
• 2,3-DIHYDRO-5,6-DIMETHYL-2-(1-METHYLETHYL)-PYRAZINE
• 2,4,5-Trimethyl-benzoesaeure
• 2.4.5-Trimethyl-benzol-carbonsaeure-(1)
• Benzoic acid,2,4,5-trimethyl
• Durylic acid
• trimethyl benzoic acid
• NSC 147400
• 2,4,5-Trimethylbenzoicacid
• Benzoic acid, 2,4,5-trimethyl-
• QENJZWZWAWWESF-UHFFFAOYSA-N
• PubChem15442
• 2,5-Trimethylbenzoic acid
• KSC494S6P
• Benzoic acid,4,5-trimethyl-
• TD1161
• NSC147400
• WT1612
• SBB064039
• 2,4,5-TRIMETHYL BEZOIC ACID
• AM82985
• BRN 2084752
• 4-09-00-01862 (Beilstein Handbook Reference)
• 528-90-5
• SY036165
• SCHEMBL238021
• Z1255438674
• A829297
• MFCD00075863
• AE-562/40207842
• CS-0153300
• 2,4,5-Trimethyl benzoic acid
• T2469
• FT-0632307
• AS-54703
• 2,4,5-Trimethylbenzoic acid, 97%
• 2,4,5-trimethyl-benzoic acid
• AKOS000298653
• DTXSID2074293
• NSC-147400
• EN300-133620
• DTXCID5041300
• DB-019817
• 672-660-3
• FT67047

• MDL： MFCD00075863
• Inchi： 1S/C10H12O2/c1-6-4-8(3)9(10(11)12)5-7(6)2/h4-5H,1-3H3,(H,11,12)
• InChI Key： QENJZWZWAWWESF-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C)=C(C)C=C1C)=O
• BRN： 2084752

Computed Properties

• Exact Mass: 164.08400
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White crystals or powder
• Density: 1.0670 (estimate)
• Melting Point: 150.0 to 154.0 deg-C
• Boiling Point: 288.61°C (estimate)
• Refractive Index: 1.5198 (estimate)
• PSA: 37.30000
• LogP: 2.31000
• Solubility: Not determined

2,4,5-Trimethylbenzoic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• RTECS：DI0887000
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters